Cas no 13399-35-4 (4-(3-methylbut-2-en-2-yl)benzoic acid)

• Product Name: 4-(3-methylbut-2-en-2-yl)benzoic acid
• CAS No: 13399-35-4
• Molecular Formula: C₁₂H₁₄O₂
• Molecular Weight: 190.23836
• CID: 119551
• PubChem ID: 45117201

4-(3-methylbut-2-en-2-yl)benzoic acid Properties

Names and Identifiers

• Benzoic acid,4-(1,2-dimethyl-1-propen-1-yl)-
• Benzoic acid, 4-(1,2-dimethyl-1-propenyl)- (9CI)
• 4-(1,2-dimethyl-1-propenyl)benzoic acid
• 4-(3-methylbut-2-en-2-yl)benzoic acid
• EN300-1301330
• 4-(3-methylbut-2-en-2-yl)benzoicacid
• 13399-35-4
• AE-562/43461571

• InChIKey： ZELRASFYVOUIRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O2/c1-8(2)9(3)10-4-6-11(7-5-10)12(13)14/h4-7H,1-3H3,(H,13,14)
• SMILES： C/C(/C1C=CC(C(O)=O)=CC=1)=C(/C)\C

Computed Properties

• Exact Mass: 190.09942
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.099
• Heavy Atom Count: 14
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes